2-methyl-N-(6-methyl-4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)benzamide

• IUPAC Name: 2-methyl-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C16H18N2OS/c1-10-7-8-13-14(9-10)20-16(17-13)18-15(19)12-6-4-3-5-11(12)2/h3-6,10H,7-9H2,1-2H3,(H,17,18,19)
• InChI Key: KMVPDCJPUSFZNS-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)SC(=N2)NC(=O)C3=CC=CC=C3C
• Molecular Formula: C16H18N2OS
• Molecular Weight: 286.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a library of fifteen benzo[d]thiazole/quinoline-2-thiol bearing 2-oxo-2-substituted-phenylethan-1-yl compounds was designed, synthesized, and evaluated to find novel quorum sensing inhibitors.

Scientific Research Applications

Anticancer Activity

Compounds structurally related to "2-methyl-N-(6-methyl-4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)benzamide" have been synthesized and evaluated for their anticancer activity. For instance, a series of substituted benzamides showed moderate to excellent anticancer activity against various cancer cell lines, indicating the potential of these compounds in cancer therapy (Ravinaik et al., 2021).

Antibacterial Agents

Novel analogs of benzothiazole-substituted compounds were designed, synthesized, and displayed promising antibacterial activity, particularly against Staphylococcus aureus and Bacillus subtilis. These findings suggest the utility of benzothiazole derivatives as antibacterial agents (Palkar et al., 2017).

Supramolecular Chemistry

The role of methyl functionality and S⋯O interaction in gelation behavior was explored in a study on N-(thiazol-2-yl)benzamide derivatives. This research contributes to understanding the molecular interactions involved in gel formation, which has implications for the design of new materials and nanotechnology applications (Yadav & Ballabh, 2020).

Molecular Synthesis and Characterization

The synthesis and characterization of various benzamide derivatives, including those with thiazole groups, have been reported. These studies provide valuable insights into the chemical properties and reactivity of these compounds, which are useful for further applications in chemical synthesis and drug design (Mohareb et al., 2004).